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Compound of Interest

Compound Name: Antifungal agent 1

Cat. No.: B560594 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of a stock solution of

"Antifungal Agent 1," a potent inhibitor of various fungal species. The following guidelines will

ensure accurate and reproducible experimental results.

Chemical and Physical Properties
"Antifungal agent 1" is a solid compound with a light brown to black appearance.[1] Key

chemical and physical data are summarized in the table below for easy reference.

Property Value Reference

Molecular Formula C₁₉H₁₃ClN₂O₃ [1][2]

Molecular Weight 352.77 g/mol [1]

CAS Number 1265166-14-0 [1]

Appearance
Light brown to black solid

powder
[1]

Solubility
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The solubility of "Antifungal Agent 1" in common laboratory solvents is crucial for the

preparation of a homogenous stock solution. It is practically insoluble in water but highly

soluble in dimethyl sulfoxide (DMSO).[1]

Solvent Solubility Notes Reference

DMSO
100 mg/mL (283.47

mM)

Requires sonication

and warming to 63°C.

Use of newly opened,

non-hygroscopic

DMSO is

recommended.

[1]

Water < 0.1 mg/mL Insoluble [1]

For in vivo studies requiring a suspended solution, co-solvents such as PEG300, Tween-80,

and saline can be used in combination with DMSO.[1]

Recommended Storage and Stability
Proper storage of "Antifungal Agent 1" in both its solid form and as a stock solution is critical

to maintain its stability and activity.

Form
Storage
Temperature

Stability Period Reference

Powder -20°C 3 years [1]

4°C 2 years [1]

In Solvent (DMSO) -80°C 2 years [1]

-20°C 1 year [1]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes before storage.[1]
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Experimental Protocol: Preparation of a 100 mM
DMSO Stock Solution
This protocol outlines the steps to prepare a 100 mM stock solution of "Antifungal Agent 1" in

DMSO.

Materials:

"Antifungal Agent 1" powder

Anhydrous, newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath or heat block set to 63°C

Ultrasonic bath

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, use the following

calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 352.77 g/mol x 1000 mg/g

Mass (mg) = 35.28 mg

Weigh the compound: Accurately weigh 35.28 mg of "Antifungal Agent 1" powder using an

analytical balance.

Dissolve in DMSO:
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Add the weighed powder to a sterile tube.

Add 1 mL of anhydrous DMSO.

Vortex the mixture thoroughly.

Aid dissolution:

Place the tube in a 63°C water bath or heat block and an ultrasonic bath.[1]

Alternate between heating and sonication until the solid is completely dissolved, resulting

in a clear solution. If precipitation occurs, continue heating and sonication.[1]

Aliquot and store:

Once the solution is clear and homogenous, aliquot it into smaller, single-use sterile

cryovials.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[1]

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the "Antifungal Agent 1"

stock solution.
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Caption: Workflow for preparing Antifungal Agent 1 stock solution.
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Safety Precautions
"Antifungal Agent 1" should be handled in a well-ventilated area.[3]

Avoid inhalation of the powder and contact with skin and eyes.[3]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for complete safety information.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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